3-Methyl-4-(4-methyl-1-piperidinyl)aniline
Overview
Description
3-Methyl-4-(4-methyl-1-piperidinyl)aniline, or 3M4MP, is a heterocyclic amine derived from the piperidine ring system. It is a common synthetic compound used in the laboratory and has a variety of applications in scientific research.
Scientific Research Applications
Synthesis of Pharmaceuticals
3-Methyl-4-(4-methyl-1-piperidinyl)aniline is a key intermediate in the synthesis of new generation, highly active narcotic analgesics, such as remifentanil, and novel classes of fentanyl analogues (Kiricojevic et al., 2002). Its derivatives have been studied for their potential in enhancing analgesic potency, showing that certain methyl substitutions on the piperidine ring can significantly impact analgesic activity (Riley et al., 1973).
Catalysis and Chemical Reactions
This compound plays a role in catalysis, particularly in reactions involving aniline and dimethyl carbonate. Acid-base bifunctional ionic liquids containing piperidinyl groups have demonstrated high reactivity and efficiency in these types of reactions (Zhang et al., 2010).
Study of Molecular Structures
The study of molecular structures, such as NMR spectroscopy of compounds derived from 3-Methyl-4-(4-methyl-1-piperidinyl)aniline, has provided insights into the configuration of methyl groups and the isomerism about the C=N bond in these compounds (Aliev et al., 1989).
Development of Antiarrhythmic Agents
Compounds derived from 3-Methyl-4-(4-methyl-1-piperidinyl)aniline have been synthesized for potential use as selective class III antiarrhythmic agents (Oinuma et al., 1990).
Investigation in Radical Cyclization
The compound has been utilized in studies involving radical cyclization to produce spiro compounds, contributing to the understanding of conformational switching in organic chemistry (Sulsky et al., 1999).
Anticancer Activity Research
Derivatives of 3-Methyl-4-(4-methyl-1-piperidinyl)aniline have been explored for their anticancer activity against various human cells, contributing to the field of medicinal chemistry (Subhash & Bhaskar, 2021).
properties
IUPAC Name |
3-methyl-4-(4-methylpiperidin-1-yl)aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2/c1-10-5-7-15(8-6-10)13-4-3-12(14)9-11(13)2/h3-4,9-10H,5-8,14H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SPLIGBCJWLIEQD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C2=C(C=C(C=C2)N)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methyl-4-(4-methyl-1-piperidinyl)aniline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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